Cas no 869222-68-4 (5-3-(Trifluoroacetamido)-1-(E)-propenyluridine)

• Product Name: 5-3-(Trifluoroacetamido)-1-(E)-propenyluridine
• CAS No: 869222-68-4
• MF: C₁₄H₁₆F₃N₃O₇
• MW: 395.287954330444
• MDL: MFCD04973703
• CID: 820098
• PubChem ID: 71463691
• Update Time: 2024-10-26

5-3-(Trifluoroacetamido)-1-(E)-propenyluridine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(Trifluoroacetamido)-1-(E)-propenyl]-uridine
• 5-[3-(TRIFLUOROACETAMIDO)-1-(E)-PROPENYL]URIDINE
• N-((E)-3-(1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5...
• N-((E)-3-(1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)allyl)-2,2,2-trifluoroacetamide
• N-[3-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enyl]-2,2,2-trifluoroacetamide
• TFA-AA-U
• Uridine, 5-[(1E)-3-[(trifluoroacetyl)amino]-1-propenyl]- (9CI)
• N-[3-[1-[(2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-en
• 5-3-(Trifluoroacetamido)-1-(E)-propenyluridine
• E78260
• BS-49619
• AC-32329
• N-[(E)-3-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enyl]-2,2,2-trifluoroacetamide
• DB-344827
• J-700373
• 5-{(1E)-3-[(Trifluoroacetyl)amino]-1-propen-1-yl}uridine
• EX-A4278
• 869222-68-4
• DMXZSDJKAIYXMV-TVIFIVJDSA-N
• (E)-5-[3-(Trifluoroacetamido)-1-propenyl]uridine
• AKOS016004134
• SCHEMBL20456372
• 5-TFA-aa-U

• MDL： MFCD04973703
• Inchi： 1S/C14H16F3N3O7/c15-14(16,17)12(25)18-3-1-2-6-4-20(13(26)19-10(6)24)11-9(23)8(22)7(5-21)27-11/h1-2,4,7-9,11,21-23H,3,5H2,(H,18,25)(H,19,24,26)/b2-1+/t7-,8-,9-,11-/m1/s1
• InChI Key： DMXZSDJKAIYXMV-TVIFIVJDSA-N
• SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C(=O)NC(=O)C(/C=C/CNC(=O)C(F)(F)F)=C1

Computed Properties

• Exact Mass: 395.09400
• Monoisotopic Mass: 395.09403434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 148

Experimental Properties

• PSA: 153.88000
• LogP: -1.76930